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Compound of Interest

Compound Name: Butyl valerate

Cat. No.: B146188

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents are paramount to ensuring a secure laboratory environment.
Butyl valerate, a flammable liquid with a characteristic fruity odor, requires specific procedures
for its proper disposal to mitigate risks and comply with regulations. This guide provides
essential, step-by-step instructions for the safe disposal of butyl valerate.

Immediate Safety and Handling

Before initiating any disposal procedure, it is crucial to be aware of the immediate safety
hazards associated with butyl valerate. It is a flammable liquid and vapor, and its handling
requires appropriate personal protective equipment (PPE).[1][2]

Personal Protective Equipment (PPE):

Gloves: Wear protective gloves. Butyl-rubber gloves with a thickness of 0.7 mm are
recommended for splash contact.

o Eye/Face Protection: Use safety glasses with side-shields or goggles.[1] If there is a risk of
splashing, a face shield is also recommended.

o Skin and Body Protection: Wear flame-retardant antistatic protective clothing.

» Respiratory Protection: If working in an area with inadequate ventilation or where vapors
may be generated, use a full-face respirator with multi-purpose combination (US) or type
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ABEK (EN 14387) respirator cartridges.[3]

Handling and Storage:

Keep butyl valerate away from heat, sparks, open flames, and other ignition sources.[1][4]

Store in a cool, dry, and well-ventilated place in a tightly closed container.[1][3]

Ground and bond containers and receiving equipment to prevent static discharge.[1][2]

Use non-sparking tools and explosion-proof electrical equipment.[1][4]

Quantitative Data for Butyl Valerate

For quick reference, the following table summarizes key quantitative data for butyl valerate.

Property Value

Flash Point 67 °C (152.6 °F) - closed cup
Boiling Point 186 - 187 °C

Density 0.868 g/cm3 at 25 °C

Melting Point -92.8 °C

Water Solubility 83.87 mg/L at 25 °C

Source:[2][3][5]

Step-by-Step Disposal Procedure

The proper disposal of butyl valerate waste must be conducted in compliance with local,
regional, and national regulations.[1][3]

1. Waste Collection:

o Collect waste butyl valerate in its original container or a suitable, labeled, and sealed
container.[1][3]
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e Do not mix butyl valerate waste with other chemical waste.[3]
e Label the waste container clearly as "Hazardous Waste: Butyl Valerate, Flammable Liquid."
2. Spill Response: In the event of a spill, follow these procedures:

o Evacuate and Ventilate: Evacuate non-essential personnel from the area and ensure
adequate ventilation.[3]

o Eliminate Ignition Sources: Remove all sources of ignition from the immediate area.[1][3]

o Containment: For small spills, contain the spillage using a non-combustible absorbent
material such as sand, earth, diatomaceous earth, or vermiculite.[1][3] For large spills, dike
the material to prevent it from spreading.[1]

o Collection: Carefully collect the absorbed material using non-sparking tools and place it into
a suitable, closed container for disposal.[1][3]

o Cleaning: Clean the spill area thoroughly with soap and water.[3] All cleaning materials used
must also be disposed of as hazardous waste.

3. Final Disposal:
o Offer surplus and non-recyclable solutions to a licensed disposal company.[3]

o Dispose of the waste container and its contents in accordance with all applicable federal,
state, and local regulations.[1]

e Handle uncleaned, empty containers as you would the product itself.[3] They should be
taken to an approved waste handling site for recycling or disposal.[1]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of butyl valerate.
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Caption: Workflow for the safe disposal of butyl valerate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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